Cas no 2680528-03-2 (4-chloro-2-(chloromethyl)-6H,7H-1,4dioxino2,3-dpyrimidine)

• Product Name: 4-chloro-2-(chloromethyl)-6H,7H-1,4dioxino2,3-dpyrimidine
• CAS No: 2680528-03-2
• MF: C₇H₆Cl₂N₂O₂
• MW: 221.040739536285
• MDL: MFCD34186609
• CID: 5645384
• PubChem ID: 165942117
• Update Time: 2025-06-13

4-chloro-2-(chloromethyl)-6H,7H-1,4dioxino2,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(chloromethyl)-6H,7H-[1,4]dioxino[2,3-d]pyrimidine
• 2680528-03-2
• EN300-28230305
• 4-chloro-2-(chloromethyl)-6H,7H-1,4dioxino2,3-dpyrimidine

• MDL： MFCD34186609
• Inchi： 1S/C7H6Cl2N2O2/c8-3-4-10-6(9)5-7(11-4)13-2-1-12-5/h1-3H2
• InChI Key： AYVIZHGITRNEKB-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=C(CCl)N=1)OCCO2

Computed Properties

• Exact Mass: 219.9806328g/mol
• Monoisotopic Mass: 219.9806328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.2Ų

Additional information on 4-chloro-2-(chloromethyl)-6H,7H-1,4dioxino2,3-dpyrimidine

Introduction to 4-chloro-2-(chloromethyl)-6H,7H-1,4dioxino[2,3-d]pyrimidine (CAS No. 2680528-03-2)

4-chloro-2-(chloromethyl)-6H,7H-1,4dioxino[2,3-d]pyrimidine, identified by its Chemical Abstracts Service (CAS) number 2680528-03-2, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the dioxino[2,3-d]pyrimidine scaffold, a structural motif known for its broad biological activity and potential therapeutic applications. The presence of both chloro and chloromethyl substituents on the pyrimidine ring system enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The dioxino[2,3-d]pyrimidine core is a fused bicyclic system consisting of a dioxine ring linked to a pyrimidine ring. This unique arrangement introduces multiple sites for functionalization, enabling chemists to design derivatives with tailored properties. The 4-chloro substituent at the 4-position of the dioxine ring and the 2-(chloromethyl) group at the 2-position of the pyrimidine ring are particularly significant, as they provide reactive sites for further chemical transformations. These functional groups are often utilized in nucleophilic substitution reactions, allowing for the introduction of diverse pharmacophores.

In recent years, there has been a growing interest in developing novel antiviral and anticancer agents based on dioxino[2,3-d]pyrimidine derivatives. The structural features of this scaffold make it an attractive candidate for inhibiting key enzymes and pathways involved in viral replication and tumor growth. For instance, studies have demonstrated that modifications at the 4-chloro and chloromethyl positions can influence the binding affinity and selectivity of these compounds toward biological targets.

One of the most compelling aspects of 4-chloro-2-(chloromethyl)-6H,7H-1,4dioxino[2,3-d]pyrimidine is its potential as a building block for drug discovery. Researchers have leveraged its reactivity to synthesize a series of derivatives that exhibit promising biological activities. For example, certain analogs have shown inhibitory effects against kinases and other enzymes implicated in cancer progression. Additionally, modifications to the dioxino[2,3-d]pyrimidine core have led to compounds with antiviral properties, particularly against RNA viruses.

The synthesis of 4-chloro-2-(chloromethyl)-6H,7H-1,4dioxino[2,3-d]pyrimidine typically involves multi-step organic transformations starting from readily available precursors. The introduction of the chloromethyl group at the 2-position is often achieved through chlorination followed by methylation or direct functionalization of an existing methyl group. The 4-chloro substituent can be incorporated during the initial construction of the dioxine ring or subsequently via halogenation reactions. These synthetic strategies highlight the compound's flexibility and adaptability in pharmaceutical research.

Recent advancements in computational chemistry have further enhanced the utility of 4-chloro-2-(chloromethyl)-6H,7H-1,4dioxino[2,3-d]pyrimidine as a lead compound. Molecular modeling studies have been employed to predict binding interactions with target proteins, providing insights into how structural modifications can optimize potency and selectivity. These computational approaches complement experimental efforts by allowing researchers to screen large libraries of derivatives virtual before synthesizing them in the lab.

The pharmacological profile of 4-chloro-2-(chloromethyl)-6H,7H-1,4dioxino[2,3-d]pyrimidine and its derivatives continues to be explored in preclinical studies. Initial findings suggest that this compound may have applications beyond oncology and virology. For instance, its ability to modulate enzyme activity has raised interest in its potential use as an immunomodulatory agent or a tool for treating inflammatory diseases. Such diverse therapeutic possibilities underscore the importance of this scaffold in drug development.

In conclusion,4-chloro-2-(chloromethyl)-6H,7H-1,4dioxino[2,3-d]pyrimidine (CAS No. 2680528-03-2) represents a significant advancement in medicinal chemistry due to its structural complexity and reactivity. Its role as a key intermediate in synthesizing biologically active compounds has positioned it as a valuable asset in pharmaceutical research. As our understanding of its chemical properties and biological effects continues to evolve,this compound is likely to remain at the forefront of drug discovery efforts aimed at addressing unmet medical needs.